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Cat. No.: B1201904

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Iodine-120 (¹²⁰I) is a positron-emitting radionuclide with a relatively short half-life of

approximately 81 minutes, making it an attractive candidate for Positron Emission Tomography

(PET) imaging.[1][2] Its application in radiolabeling pharmaceuticals, particularly peptides and

other biomolecules, offers the potential for in vivo tracking and pharmacokinetic studies of

novel drug candidates. This document provides a comprehensive overview of the standard

operating procedures for the production, purification, radiolabeling, and quality control of

Iodine-120, intended to guide researchers and professionals in the field of drug development

and nuclear medicine.

Physicochemical Properties of Iodine-120
A clear understanding of the decay characteristics of Iodine-120 is crucial for its application in

PET imaging and for ensuring radiation safety.
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Property Value

Half-life (T½) 81.6 ± 0.2 minutes[2]

Decay Mode
Electron Capture (EC) / Positron Emission (β+)

[2]

Daughter Nuclide ¹²⁰Te (Tellurium-120)[2]

Positron Abundance 47.9% to 55.0%[1]

Maximum Positron Energy 4 MeV[1]

Primary Gamma Energy Not specified in provided results

Production of Iodine-120
The most common method for producing Iodine-120 is through the proton bombardment of

enriched Tellurium-120 (¹²⁰Te) in a cyclotron.[1]

Experimental Protocol: Cyclotron Production via
¹²⁰Te(p,n)¹²⁰I Reaction
Objective: To produce Iodine-120 by irradiating a highly enriched ¹²⁰TeO₂ target with protons.

Materials:

Highly enriched ¹²⁰TeO₂ target material

Platinum disc for target backing

Medical PET cyclotron with proton beam capabilities (e.g., 13-15 MeV)

Solid target irradiation system

Procedure:

Prepare the target by depositing a thin, uniform layer of highly enriched ¹²⁰TeO₂ onto a

platinum disc.
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Mount the target in a suitable solid target irradiation system.

Irradiate the target with a proton beam of appropriate energy (e.g., 13-15 MeV). The beam

current and irradiation time will depend on the desired activity of Iodine-120.

After irradiation, allow for a brief cooling period to permit the decay of short-lived impurities.

Transfer the irradiated target to a shielded hot cell for subsequent purification.
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Workflow for Iodine-120 Production
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Diagram of the Iodine-120 production workflow.
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Purification of Iodine-120
After production, Iodine-120 must be separated from the Tellurium target material and any

other radionuclidic impurities. A common method for this is thermochromatography.

Experimental Protocol: Purification by
Thermochromatography
Objective: To separate volatile Iodine-120 from the non-volatile ¹²⁰TeO₂ target material.

Materials:

Irradiated ¹²⁰TeO₂ target

Thermochromatography system (furnace, quartz tube, inert gas supply)

Collection vessel (e.g., cooled trap)

0.02 M NaOH solution

Procedure:

Place the irradiated ¹²⁰TeO₂ target into the quartz tube of the thermochromatography

furnace.

Heat the furnace to a temperature sufficient to vaporize the iodine (e.g., 760°C), while

passing a stream of inert gas (e.g., Argon or Helium) through the tube.

The volatile Iodine-120 will be carried along with the gas stream.

Collect the Iodine-120 in a cooled trap containing a small volume of 0.02 M NaOH solution.

The resulting product is sodium iodide ([¹²⁰I]NaI).

The ¹²⁰TeO₂ target material remains in the furnace and can be recovered for future

irradiations.

Radiolabeling with Iodine-120
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Iodine-120 can be incorporated into various molecules, particularly peptides containing

tyrosine or histidine residues, through electrophilic substitution.

Experimental Protocol: Direct Radioiodination of a
Tyrosine-Containing Peptide
Objective: To label a peptide with Iodine-120 at a tyrosine residue.

Materials:

[¹²⁰I]NaI in 0.02 M NaOH

Peptide containing a tyrosine residue

Oxidizing agent (e.g., Chloramine-T, Iodogen®, or lactoperoxidase)

Phosphate buffer (pH 7.4)

Quenching agent (e.g., sodium metabisulfite)

Purification system (e.g., HPLC or solid-phase extraction cartridges)

Procedure:

To a reaction vial, add the peptide solution in phosphate buffer.

Add the [¹²⁰I]NaI solution.

Initiate the reaction by adding the oxidizing agent. The choice of oxidizing agent and reaction

conditions (time, temperature) will depend on the sensitivity of the peptide to oxidation.

Allow the reaction to proceed for a specified time (typically a few minutes).

Quench the reaction by adding a quenching agent to reduce any remaining oxidizing agent.

Purify the radiolabeled peptide from unreacted [¹²⁰I]iodide and other reactants using an

appropriate method such as HPLC or a C18 Sep-Pak cartridge.
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Workflow for Direct Radioiodination
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Diagram of the direct radioiodination workflow.
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Quality Control
Ensuring the quality of the final radiolabeled product is critical for its use in research and

potential clinical applications. The following quality control tests should be performed.

Quality Control Test Method Acceptance Criteria

Radionuclidic Purity Gamma Ray Spectroscopy

The gamma spectrum should

be characteristic of ¹²⁰I decay.

Impurities (e.g., other iodine

isotopes) should be below

specified limits.

Radiochemical Purity Radio-TLC or Radio-HPLC

The percentage of radioactivity

associated with the desired

radiolabeled compound should

be ≥95%.

Chemical Purity HPLC with UV detection

The concentration of non-

radioactive chemical impurities

should be below toxicological

concern.

pH pH meter or pH strips

The pH of the final product

should be within a

physiologically acceptable

range (typically 6.5-7.5).

Sterility Standard microbiological tests
The product must be sterile if

intended for in vivo use.

Endotoxin Content
Limulus Amebocyte Lysate

(LAL) test

Endotoxin levels must be

below the established limit for

parenteral administration.

Experimental Protocol: Determination of Radiochemical
Purity by Radio-TLC
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Objective: To determine the percentage of radioactivity corresponding to the labeled peptide

versus free [¹²⁰I]iodide.

Materials:

Radiolabeled peptide solution

TLC plate (e.g., silica gel)

Mobile phase (solvent system appropriate for the peptide)

Radio-TLC scanner or phosphor imager

Procedure:

Spot a small amount of the radiolabeled peptide solution onto the baseline of the TLC plate.

Develop the TLC plate in a chamber containing the appropriate mobile phase.

Allow the solvent front to travel near the top of the plate.

Remove the plate and allow it to dry.

Analyze the distribution of radioactivity on the plate using a radio-TLC scanner or by

exposing it to a phosphor screen.

Calculate the radiochemical purity by determining the ratio of the radioactivity of the product

peak to the total radioactivity on the chromatogram.

Conclusion
The production and application of Iodine-120 in radiochemistry offer a valuable tool for PET

imaging in preclinical and potentially clinical research. Adherence to standardized operating

procedures for its production, purification, radiolabeling, and quality control is essential to

ensure the generation of high-quality radiopharmaceuticals for reliable and reproducible

results. The protocols and data presented in these application notes provide a foundational

guide for laboratories looking to establish and utilize Iodine-120 radiochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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